Cas no 1330752-64-1 (6,7-Dihydro-imidazo[1,5-a]imidazol-5-one)

• Product name: 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one
• CAS No: 1330752-64-1
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 5158951

6,7-Dihydro-imidazo[1,5-a]imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-imidazo[1,5-a]imidazol-5-one
• 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one
• 5H-Imidazo[1,5-a]imidazol-5-one, 6,7-dihydro-

• Inchi： 1S/C5H5N3O/c9-5-7-3-4-6-1-2-8(4)5/h1-2H,3H2,(H,7,9)
• InChI Key： LQLJMQISJPLSON-UHFFFAOYSA-N
• SMILES： O=C1NCC2=NC=CN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 46.9
• XLogP3: -0.7

Additional information on 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one

Introduction to 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one (CAS No. 1330752-64-1)

6,7-Dihydro-imidazo[1,5-a]imidazol-5-one, with the CAS number 1330752-64-1, is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The structural complexity and functional versatility of 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one make it an intriguing subject for both academic research and pharmaceutical development.

The chemical structure of 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one is characterized by a fused imidazole ring system with a ketone group at the 5-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. Recent studies have shown that this compound exhibits potent activity against various pathogens and has potential applications in the treatment of neurological disorders and cancer.

In terms of its synthesis, 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one can be prepared through a series of well-defined chemical reactions. One common synthetic route involves the condensation of an appropriate amine with a ketone or aldehyde, followed by cyclization and oxidation steps. The efficiency and yield of these reactions have been optimized in recent years, making the large-scale production of this compound more feasible for industrial applications.

The biological activity of 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one has been extensively studied in both in vitro and in vivo models. Research has demonstrated that this compound possesses strong antifungal properties against a wide range of fungal species, including Candida albicans and Aspergillus fumigatus. Additionally, it has shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria. These findings suggest that 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one could be a valuable candidate for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one has also been investigated for its potential therapeutic effects in neurological disorders. Studies have indicated that this compound can modulate neurotransmitter systems and has neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is thought to involve the inhibition of specific enzymes and receptors involved in neuronal damage and inflammation.

In the context of cancer research, 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The compound's selective toxicity towards cancer cells while sparing normal cells makes it an attractive candidate for further development in oncology.

The pharmacokinetic properties of 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one have also been evaluated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for effective drug delivery. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for clinical use.

To advance the development of 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve the compound's biological activity. These efforts are crucial for translating laboratory findings into practical therapeutic applications.

In conclusion, 6,7-Dihydro-imidazo[1,5-a]imidazol-5-one (CAS No. 1330752-64-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for further research and development. As new findings continue to emerge from ongoing studies, the future prospects for this compound in medicinal chemistry appear promising.